Cas no 19090-60-9 (Ammonium Adipate)

• Product Name: Ammonium Adipate
• CAS No: 19090-60-9
• MF: C₆H₁₆N₂O₄
• MW: 180.2
• MDL: MFCD00210236
• CID: 51219
• PubChem ID: 167786
• Update Time: 2025-05-21

Ammonium Adipate Chemical and Physical Properties

Names and Identifiers

• adipic acid, ammonium salt
• Hexanedioic acid, ammonium salt
• Adipic acid, ammonium salt (8CI)
• Ammonium adipate
• Adipic acid, ammounium salt
• adipic acid,diammonium compound
• Adipinsaeure,Ammoniumsalz
• Adipinsaeure,Diammonium-Verbindung
• Ammoniumadipat
• diammonium adipate
• Hexanedioic acid, ammonium salt (9CI)
• adipic acid, ammonium salt, ammonium adipate
• Adipic acid, diammonium salt
• Hexanedioic acid,ammonium salt (1:2)
• SCHEMBL150419
• MFCD00210236
• Hexanedioic acid, ammonium salt (1:2)
• UNII-9VH76YE3HU
• Adipic acid ammonium salt
• Hexanedioic acid, diammonium salt
• 9VH76YE3HU
• DTXSID30889466
• diazanium;hexanedioate
• Q473446
• EINECS 242-809-3
• azane;hexanedioic acid
• EINECS 222-196-9
• 19090-60-9
• Hexanedioic aid, diammonium salt
• NS00083547
• 3385-41-9
• A924773
• ammoniumadipate
• Ammonium Adipate

• MDL： MFCD00210236
• Inchi： 1S/C6H10O4.2H3N/c7-5(8)3-1-2-4-6(9)10;;/h1-4H2,(H,7,8)(H,9,10);2*1H3
• InChI Key： ZRSKSQHEOZFGLJ-UHFFFAOYSA-N
• SMILES： C([O-])(=O)CCCCC([O-])=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 180.11100
• Monoisotopic Mass: 180.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Hydrogen Bond Acceptor Count: 4
• Topological Polar Surface Area: 82.3A^2
• Isotope Atom Count: 0
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.25
• Melting Point: 180-183°C
• Boiling Point: 392.5ºC at 760 mmHg
• Flash Point: 191.2ºC
• PSA: 80.26000
• LogP: -1.20100
• Vapor Pressure: 2.96E-07mmHg at 25°C
• Vapor Pressure: No data available

Ammonium Adipate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Additional information on Ammonium Adipate

Ammonium Adipate (CAS No. 19090-60-9): A Comprehensive Overview

Ammonium Adipate, also known as hexanedioic acid ammonium salt, is a versatile compound with the CAS registry number 19090-60-9. It is widely recognized in the chemical industry for its role as a precursor in the production of various polymers and materials. This compound is derived from adipic acid, which is a dicarboxylic acid with six carbon atoms. The ammonium salt form of adipic acid, or ammonium adipate, is particularly valuable due to its ability to form stable salts and its reactivity in polymer synthesis.

The chemical structure of ammonium adipate consists of a six-carbon chain with two carboxyl groups at each end, forming a dicarboxylic acid. When combined with ammonia, it forms the ammonium salt, which is highly soluble in water and other polar solvents. This property makes it an ideal intermediate in the production of polyamides, polyesters, and other related polymers. Recent studies have highlighted its potential in the development of biodegradable plastics, aligning with global efforts to reduce environmental impact.

In terms of applications, ammonium adipate is extensively used in the production of nylon 66, a widely used synthetic polymer known for its strength and durability. The compound serves as a key building block in the formation of this polymer through its reaction with hexamethylenediamine. Beyond textiles, nylon 66 finds applications in automotive components, industrial fibers, and consumer goods. Recent advancements in polymer chemistry have explored the use of ammonium adipate in creating high-performance materials with enhanced thermal stability and mechanical properties.

The synthesis of ammonium adipate typically involves the neutralization of adipic acid with ammonia or ammonium hydroxide. This process ensures the formation of a stable salt that can be easily processed into various forms, including powders and granules. The compound's ability to form clear solutions upon dissolution has made it a preferred choice in applications requiring precise control over polymerization reactions.

From an environmental perspective, researchers have increasingly focused on the sustainability aspects of ammonium adipate. Studies have demonstrated that when incorporated into biodegradable polymers, such as polybutylene succinate (PBS), it can significantly enhance the material's degradation rate under composting conditions. This aligns with growing demands for eco-friendly alternatives to traditional plastics.

In conclusion, ammonium adipate, with its CAS number 19090-60-9, remains a critical compound in modern chemistry due to its versatility and adaptability across multiple industries. Its role as a precursor in polymer synthesis continues to drive innovation, particularly in the development of sustainable materials that address contemporary environmental challenges.